Cas no 835877-19-5 (2,4(1H,3H)-Pyrimidinedione, 6-chloro-1-[(4-chlorophenyl)methyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-chloro-1-[(4-chlorophenyl)methyl]-
• CAS No: 835877-19-5
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 1815620
• PubChem ID: 24124406
• Update Time: 2025-04-21

2,4(1H,3H)-Pyrimidinedione, 6-chloro-1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-chloro-1-[(4-chlorophenyl)methyl]-
• 1-(4-chlorobenzyl)-6-chloropyrimidine-2,4(1H,3H)-dione
• 835877-19-5
• 6-chloro-1-(4-chlorobenzyl)pyrimidin-2,4(1H,3H)-dione
• SCHEMBL10048200
• DA-31014
• Oprea1_073978
• AVRPRIDTOLBLKO-UHFFFAOYSA-N

• Inchi： 1S/C11H8Cl2N2O2/c12-8-3-1-7(2-4-8)6-15-9(13)5-10(16)14-11(15)17/h1-5H,6H2,(H,14,16,17)
• InChI Key： AVRPRIDTOLBLKO-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(N1CC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 269.9962829g/mol
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų